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Compound of Interest

Compound Name: Peonidin 3-arabinoside

Cat. No.: B1532838

Essential Safety and Handling Guide for
Peonidin 3-arabinoside

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the proper handling and
disposal of Peonidin 3-arabinoside. Adherence to these procedures is essential for ensuring
laboratory safety and maintaining experimental integrity.

Hazard Identification and Classification

Peonidin 3-arabinoside is classified with the following hazards.[1]
e Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Signal Word: Warning
Hazard Statements:

e H302: Harmful if swallowed.[1]
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e H410: Very toxic to aquatic life with long-lasting effects.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]
o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

When handling Peonidin 3-arabinoside, especially in its powdered form, the following
personal protective equipment is mandatory to prevent exposure.[2]
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PPE Category Item Specification

Chemical-resistant gloves

Hand Protection Gloves o
(e.g., nitrile).

Tightly sealed goggles to
Eye Protection Safety Glasses/Goggles protect from dust and
splashes.

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Respirator approved respirator, especially

when handling the powder, to

avoid inhalation.[2][3]

A standard lab coat should be

Body Protection Lab Coat worn to prevent skin contact.

[2]

Handling and Storage

Proper handling and storage are crucial to maintain the stability of Peonidin 3-arabinoside
and ensure a safe laboratory environment.

» Ventilation: Work in a well-ventilated area, preferably in a fume hood, to minimize inhalation
of dust particles.[2]

» Storage: Store in a cool, dry, and dark place in a tightly sealed container.[4][5] Avoid storing
with alkalis or strong reducing agents.[4] Peonidin 3-arabinoside is sensitive to heat and
may degrade at temperatures above 40°C.

 Stability: Anthocyanins like Peonidin 3-arabinoside are unstable and can be affected by
factors such as pH, temperature, and light.[6][7]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.[1]
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Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

If Swallowed

) Rinse skin thoroughly with large amounts of
Skin Contact ) )
water. Remove contaminated clothing.[1]

Remove any contact lenses and flush eyes
Eye Contact immediately with large amounts of water for at

least 15 minutes. Seek medical attention.[1]

Move the person to fresh air. If breathing is
If Inhaled difficult, provide oxygen. If breathing has

stopped, perform artificial respiration.[8]

Spill and Disposal Plan

In the event of a spill, and for routine disposal, the following procedures must be followed.

Spill Cleanup:

o Safety First: Alert others in the area and ensure the area is well-ventilated.[9]

o Wear appropriate PPE: This includes safety goggles, gloves, and a lab coat.[9]

o Containment: For small spills, use an inert, dry absorbent material like sand or vermiculite.[9]

o Collection: Carefully sweep or scoop the absorbed material into a labeled hazardous waste
container.[9]

o Decontamination: Clean the spill area with soap and water. All cleaning materials should be
disposed of as chemical waste.[9]

Disposal:

o Waste Classification: Dispose of Peonidin 3-arabinoside as hazardous waste.
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o Disposal Route: All waste, including empty containers, should be disposed of via a licensed
waste disposal contractor.[9]

e Environmental Precaution: Do not allow the substance to enter drains or watercourses.[9]

Experimental Workflow: Handling Peonidin 3-
arabinoside
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Caption: Workflow for safely handling Peonidin 3-arabinoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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